Cas no 313695-70-4 (1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea)

• Product Name: 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea
• CAS No: 313695-70-4
• MF: C₂₇H₂₇N₃S
• MW: 425.588384866714
• MDL: MFCD30541719
• CID: 2355734
• PubChem ID: 10693688
• Update Time: 2025-09-28

1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-N'-[(R)-1-(1-naphthalenyl)ethyl]thiourea
• 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-(1-naphthyl)ethyl]thiourea
• 1-((1S,2S)-2-Amino-1,2-diphenylethyl)-3-((R)-1-(naphthalen-1-yl)ethyl)thiourea
• 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea
• N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-N'-[(1R)-1-(1-naphthalenyl)ethyl]thiourea
• MFCD30541719
• E89211
• N-[(1S,2S)-2-aMino-1,2-diphenylethyl]-N'-[(1R)-1-(1-naphthalenyl)ethyl]-Thiourea
• 313695-70-4
• N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-N'-[(R)-1-(1-naphthalenyl)ethyl]thiourea, 98%, (99% ee)
• CS-0090927

• MDL： MFCD30541719
• Inchi： 1S/C27H27N3S/c1-19(23-18-10-16-20-11-8-9-17-24(20)23)29-27(31)30-26(22-14-6-3-7-15-22)25(28)21-12-4-2-5-13-21/h2-19,25-26H,28H2,1H3,(H2,29,30,31)/t19-,25+,26+/m1/s1
• InChI Key： GGAOZHGXEGTTFN-PBXQCXKZSA-N
• SMILES： S=C(N[C@H](C)C1=CC=CC2C=CC=CC1=2)N[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 425.19256905g/mol
• Monoisotopic Mass: 425.19256905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2
• XLogP3: 5.2

Additional information on 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea

Comprehensive Overview of 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea (CAS No. 313695-70-4)

The compound 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea (CAS No. 313695-70-4) is a chiral thiourea derivative with significant potential in asymmetric synthesis and pharmaceutical research. Its unique stereochemistry, featuring both (1S,2S) and (1R) configurations, makes it a valuable scaffold for designing enantioselective catalysts and bioactive molecules. Researchers are increasingly exploring its applications in organocatalysis, drug discovery, and material science, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the scientific community has shown heightened interest in chiral thioureas due to their ability to form hydrogen-bonding networks, which are critical for molecular recognition and catalytic activity. The compound’s naphthalene and diphenylethyl moieties enhance its aromatic stacking interactions, a feature often leveraged in supramolecular chemistry. This aligns with current trends in green chemistry, where non-metal catalysts are preferred to reduce environmental impact. Users frequently search for terms like "asymmetric organocatalysis" and "chiral auxiliaries", reflecting the relevance of such compounds in modern research.

The structural complexity of 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea also positions it as a candidate for medicinal chemistry applications. Its thiourea group is known to interact with biological targets, such as enzymes and receptors, making it a focus for drug design studies. Searches for "thiourea derivatives in drug development" and "chiral drugs" highlight the public’s curiosity about its therapeutic potential. Additionally, its CAS No. 313695-70-4 is often queried in chemical databases for purity and sourcing information.

From a synthetic perspective, this compound exemplifies the convergence of stereoselective synthesis and functional group compatibility. Its amino and thiourea functionalities allow for further derivatization, catering to the demand for customizable building blocks in chemical libraries. Laboratories focusing on high-throughput screening or fragment-based drug discovery may find this compound particularly useful. Online discussions often revolve around "scalable synthesis of chiral thioureas" and "applications in enantioselective reactions", underscoring its practical importance.

In summary, 1-[(1S,2S)-2-Amino-1,2-diphenylethyl]-3-[(1R)-1-naphthalen-1-ylethyl]thiourea (CAS No. 313695-70-4) is a multifaceted compound with broad applicability in catalysis, drug discovery, and materials science. Its alignment with trending topics like sustainable chemistry and precision medicine ensures its continued relevance in scientific discourse. For researchers seeking chiral thiourea derivatives or exploring asymmetric synthesis, this compound offers a robust platform for innovation.